Cas no 98546-43-1 (2-(furan-2-yl)-2-methoxyacetic acid)

• Product Name: 2-(furan-2-yl)-2-methoxyacetic acid
• CAS No: 98546-43-1
• MF: C₇H₈O₄
• MW: 156.136022567749
• MDL: MFCD20647901
• CID: 5249224
• Update Time: 2025-05-28

2-(furan-2-yl)-2-methoxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Furanacetic acid, α-methoxy-
• 2-(furan-2-yl)-2-methoxyacetic acid

• MDL： MFCD20647901
• Inchi： 1S/C7H8O4/c1-10-6(7(8)9)5-3-2-4-11-5/h2-4,6H,1H3,(H,8,9)
• InChI Key： YQKBOTHAHOXYMQ-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(OC)C(O)=O

Experimental Properties

• Density: 1.266±0.06 g/cm3(Predicted)
• Melting Point: 42-45 °C (decomp)
• Boiling Point: 233.8±25.0 °C(Predicted)
• pka: 2.97±0.10(Predicted)

Additional information on 2-(furan-2-yl)-2-methoxyacetic acid

Recent Advances in the Study of 2-(Furan-2-yl)-2-methoxyacetic Acid (CAS: 98546-43-1) and Its Applications in Chemical Biology and Pharmaceutical Research

2-(Furan-2-yl)-2-methoxyacetic acid (CAS: 98546-43-1) is a structurally unique compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its furan ring and methoxyacetic acid moiety, has been explored for its diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and evaluating its efficacy in various preclinical models.

One of the key areas of research involving 2-(furan-2-yl)-2-methoxyacetic acid is its role as a building block in the synthesis of more complex bioactive molecules. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated its utility in the development of novel furan-based inhibitors targeting specific enzymes involved in inflammatory pathways. The study highlighted the compound's ability to modulate enzyme activity with high selectivity, making it a promising candidate for further drug development.

In addition to its therapeutic potential, 2-(furan-2-yl)-2-methoxyacetic acid has also been investigated for its chemical properties. A recent report in *Organic Letters* detailed an improved synthetic route for this compound, achieving higher yields and purity compared to traditional methods. This advancement is expected to facilitate its broader use in research and industrial applications, particularly in the synthesis of derivatives with enhanced bioactivity.

Another notable development is the exploration of this compound's role in targeted drug delivery systems. Researchers have functionalized nanoparticles with 2-(furan-2-yl)-2-methoxyacetic acid to improve their binding affinity to specific cellular receptors, as described in a 2024 *ACS Nano* publication. This approach has shown promise in enhancing the delivery of chemotherapeutic agents to cancer cells while minimizing off-target effects.

Despite these advancements, challenges remain in fully understanding the pharmacokinetics and toxicity profile of 2-(furan-2-yl)-2-methoxyacetic acid. Ongoing studies are addressing these gaps, with preliminary data suggesting favorable safety profiles in animal models. Future research directions may include clinical trials to evaluate its efficacy in human subjects and further optimization of its chemical structure to improve bioavailability and potency.

In conclusion, 2-(furan-2-yl)-2-methoxyacetic acid (CAS: 98546-43-1) represents a versatile and promising compound in the field of chemical biology and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable tool for drug discovery and development. Continued research efforts are expected to uncover new applications and further solidify its role in advancing therapeutic innovations.